![molecular formula C6H16O14 B3038069 Hexaketocyclohexane octahydrate CAS No. 7255-28-9](/img/structure/B3038069.png)
Hexaketocyclohexane octahydrate
Overview
Description
Hexaketocyclohexane octahydrate, also known as Cyclohexanehexone octahydrate or Triquinoyl octahydrate, is an organic compound with the empirical formula C6O6 · 8H2O . It is used in the preparation of hexaazatriphenylenehexacarbonitrile . It is also used as pharmaceutical intermediates .
Synthesis Analysis
Hexaketocyclohexane octahydrate has been synthesized from Tetrahydroxyquinone . It has also been used in the preparation of hexaazatriphenylenehexacarbonitrile .Chemical Reactions Analysis
The chemical condensation between 1,2,4,5-benzenetetramine tetrahydrochloride (BTA) and hexaketocyclohexane octahydrate (HKH) can form an onion structure .Physical And Chemical Properties Analysis
Hexaketocyclohexane octahydrate is a beige to grey-brown powder . It has a melting point of 99 °C (dec.) (lit.) . The predicted boiling point is 344.7±25.0 °C and the predicted density is 1.967±0.06 g/cm3 .Scientific Research Applications
Preparation of Hexaazatriphenylenehexacarbonitrile
Hexaketocyclohexane octahydrate is used in the preparation of hexaazatriphenylenehexacarbonitrile . Hexaazatriphenylenehexacarbonitrile is a compound that has potential applications in various fields, including organic electronics and photonics.
Pharmaceutical Intermediates
Hexaketocyclohexane octahydrate is used as a pharmaceutical intermediate . Pharmaceutical intermediates are compounds that are used in the production of active pharmaceutical ingredients. They play a crucial role in the development and production of a wide range of medications.
Future Directions
Mechanism of Action
Target of Action
Hexaketocyclohexane octahydrate, also known as cyclohexanehexone octahydrate, is an organic compound with the empirical formula C6O6 · 8H2O .
Mode of Action
It is an oxide of carbon, a hexamer of carbon monoxide . The compound is expected to be highly unstable, even less stable than the cyclohexanehexathione analog .
Biochemical Pathways
It has been used in the preparation of hexaazatriphenylenehexacarbonitrile , suggesting it may play a role in the synthesis of complex organic compounds.
Action Environment
The action of hexaketocyclohexane octahydrate is influenced by environmental factors. For instance, it decomposes at 95 °C . Therefore, temperature is a critical factor affecting its stability. Furthermore, it is a solid that should be stored at 2-8°C , indicating that it requires a cool environment for stability.
properties
IUPAC Name |
cyclohexane-1,2,3,4,5,6-hexone;octahydrate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6O6.8H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;;;;;;/h;8*1H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQIMWEBORAIJPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=O)C(=O)C(=O)C(=O)C(=O)C1=O.O.O.O.O.O.O.O.O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16O14 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hexaketocyclohexane octahydrate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the correct chemical structure of hexaketocyclohexane octahydrate?
A1: While historically referred to as "hexaketocyclohexane octahydrate," research has revealed that the molecule is actually dodecahydroxycyclohexane (C6(OH)12) existing as a dihydrate []. This means two water molecules are present per molecule of dodecahydroxycyclohexane. This finding was confirmed through powder X-ray diffraction and solid-state 13C NMR data [].
Q2: Why is hexaketocyclohexane octahydrate (dodecahydroxycyclohexane dihydrate) of interest as a material?
A2: This compound possesses an exceptionally high density (1.926 g cm–3 at room temperature) for an organic material containing only carbon, hydrogen, and oxygen []. This property arises from its tightly bound hydrogen-bonding network, making it intriguing for materials science applications.
Q3: Hexaketocyclohexane octahydrate has been used in organic synthesis. What type of reactions has it been employed in?
A3: Recent studies demonstrate the utility of hexaketocyclohexane octahydrate as a solid carbon monoxide source in organic reactions. For example, it facilitates copper-catalyzed double carbonylations of indoles, leading to the formation of valuable indole derivatives with good yields [].
Q4: Beyond organic synthesis, are there other potential applications for hexaketocyclohexane octahydrate?
A4: The presence of active C=O and C=N groups in hexaketocyclohexane octahydrate-derived materials makes them promising candidates for lithium-ion battery cathodes []. When combined with reduced graphene oxide, these materials exhibit good capacity and stability, highlighting their potential in energy storage applications [].
Q5: Does the structure of hexaketocyclohexane octahydrate (dodecahydroxycyclohexane dihydrate) impact its properties?
A5: Yes, the numerous hydroxyl groups in dodecahydroxycyclohexane dihydrate contribute to a complex hydrogen bonding network, influencing its material properties []. The arrangement of these hydrogen bonds is disordered, meaning the hydrogen atoms have multiple possible positions, further adding to the material's complexity [].
Q6: Are there any known magnetic properties associated with materials derived from hexaketocyclohexane octahydrate?
A6: Research has shown that two-dimensional conjugated polymers synthesized using hexaketocyclohexane octahydrate as a building block exhibit paramagnetic behavior []. These polymers, TAPA-HKH and HAB-HKH, possess graphene-like structures with nitrogen-embedded edges, contributing to their observed magnetism [].
Q7: What analytical techniques are commonly used to study hexaketocyclohexane octahydrate and related materials?
A7: Researchers utilize a variety of techniques including:
- Powder X-ray diffraction: For structural characterization and determination of crystallographic parameters [].
- Solid-state 13C NMR: To confirm the presence of specific carbon environments within the molecule [].
- Superconducting Quantum Interference Device (SQUID) magnetometry: To measure the magnetic properties of derived materials [].
- Electron Spin Resonance (ESR) Spectroscopy: To study the radical characteristics and localized spin magnetic moments [].
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